Cas no 22837-78-1 (2-Propenoic acid, 3-(2-naphthalenyl)-, methyl ester, (2E)-)

• Product Name: 2-Propenoic acid, 3-(2-naphthalenyl)-, methyl ester, (2E)-
• CAS No: 22837-78-1
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• CID: 1412122
• PubChem ID: 816752
• Update Time: 2025-04-20

2-Propenoic acid, 3-(2-naphthalenyl)-, methyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(2-naphthalenyl)-, methyl ester, (2E)-
• methyl 3-naphthalen-2-ylprop-2-enoate
• 3-naphthalen-2-yl-acrylic acid methyl ester
• 20883-90-3
• MFCD04113831
• methyl (e)-3-(2-naphthyl)-acrylate
• AKOS004902755
• G69101
• methyl (e)-3-(2-naphthyl)acrylate
• SCHEMBL5673587
• methyl (E)-3-naphthalen-2-ylprop-2-enoate
• Methyl (E)-3-(naphthalen-2-yl)acrylate
• AS-6457
• LQDBRZFZGWAPEL-VQHVLOKHSA-N
• 22837-78-1
• METHYL (2E)-3-(NAPHTHALEN-2-YL)PROP-2-ENOATE
• Methyl 3-(naphthalen-2-yl)acrylate
• AB-131/11434440
• methyl 3-(2-naphthyl)acrylate

• Inchi： 1S/C14H12O2/c1-16-14(15)9-7-11-6-8-12-4-2-3-5-13(12)10-11/h2-10H,1H3/b9-7+
• InChI Key： LQDBRZFZGWAPEL-VQHVLOKHSA-N
• SMILES： O(C)C(/C=C/C1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 212.08376
• Monoisotopic Mass: 212.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes